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Compound of Interest

Compound Name: CGP55845

Cat. No.: B1231313 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for CGP55845,

a potent and selective GABA-B receptor antagonist. It is intended to serve as a comprehensive

resource for researchers in neuroscience and drug development.

Product Information and Purchasing
CGP55845 is a widely used tool compound for studying the physiological and pathological

roles of GABA-B receptors. Several reputable suppliers offer high-purity CGP55845
hydrochloride for research purposes.
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Supplier
Product
Name

Purity
Molecular
Weight (
g/mol )

CAS
Number

Solubility

Tocris

Bioscience

CGP 55845

hydrochloride
≥98% (HPLC) 438.71 149184-22-5

Soluble to

100 mM in

DMSO with

gentle

warming

Hello Bio
CGP 55845

hydrochloride
- - -

Soluble in

DMSO

(100mM,

gentle

warming)

R&D

Systems

CGP 55845

hydrochloride
≥98% 438.71 149184-22-5

Soluble to

100 mM in

DMSO with

gentle

warming

Sigma-

Aldrich

CGP 55845

hydrochloride
≥98% (HPLC) 438.71 149184-22-5 -

MedChemEx

press

CGP55845

hydrochloride
- - - -

Abcam
CGP 55845

hydrochloride
>99% 438.70 149184-22-5

Soluble in

DMSO to 100

mM

Cayman

Chemical

CGP 55845

(hydrochlorid

e)

≥98% 438.7 149184-22-5 -

BioCrick
CGP 55845

hydrochloride
>98% 438.71 149184-22-5

Soluble to

100 mM in

DMSO with

gentle

warming
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Probechem
CGP55845

hydrochloride
- - 149184-22-5 -

InvivoChem
CGP 55845

HCl
- - 149184-22-5 -

Mechanism of Action and Signaling Pathway
CGP55845 acts as a potent and selective antagonist of the GABA-B receptor, a metabotropic

G-protein coupled receptor (GPCR).[1][2][3] GABA-B receptors are heterodimers composed of

GABA-B1 and GABA-B2 subunits and are crucial for mediating slow and prolonged inhibitory

signals in the central nervous system.[1]

Upon activation by the endogenous ligand GABA, the GABA-B receptor couples to pertussis

toxin-sensitive G-proteins of the Gi/o family.[1] This leads to the dissociation of the G-protein

into its Gα and Gβγ subunits.[1] The Gαi/o subunit inhibits adenylyl cyclase, resulting in

decreased intracellular cyclic AMP (cAMP) levels and reduced protein kinase A (PKA) activity.

[1] The Gβγ subunit can directly inhibit voltage-gated Ca2+ channels and activate G-protein-

coupled inwardly rectifying K+ (GIRK) channels.[1] These actions collectively lead to a

reduction in neuronal excitability and neurotransmitter release.

CGP55845 competitively blocks the binding of GABA to the GABA-B receptor, thereby

preventing the initiation of this signaling cascade. By antagonizing the receptor, CGP55845 can

increase neuronal excitability and enhance the release of neurotransmitters like GABA and

glutamate.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1231313?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6374141/
https://pubmed.ncbi.nlm.nih.gov/32808092/
https://hellobio.com/cgp-55845-hydrochloride.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6374141/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6374141/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6374141/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6374141/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6374141/
https://www.benchchem.com/product/b1231313?utm_src=pdf-body
https://www.benchchem.com/product/b1231313?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Space

Cell Membrane

Intracellular Space

GABA

GABAB Receptor
(GABA-B1/GABA-B2)

Activates

CGP55845

Blocks

Gi/o ProteinActivates

Adenylyl Cyclase

Inhibits (Gα)

Voltage-gated
Ca2+ Channel

Inhibits (Gβγ)

GIRK K+
ChannelActivates (Gβγ)

cAMPProduces PKAActivates

Neuronal Inhibition
↓ Neurotransmitter Release

Leads to

Leads to

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Brain Slice Preparation

Slice Recovery
(32-34°C aCSF)

Transfer to Recording Chamber

Establish Baseline Recording

Bath Apply CGP55845

Record Synaptic Activity

Washout with aCSF

Data Analysis

End

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1231313?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1231313#cgp55845-supplier-and-purchasing-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1231313?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC6374141/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6374141/
https://pubmed.ncbi.nlm.nih.gov/32808092/
https://pubmed.ncbi.nlm.nih.gov/32808092/
https://hellobio.com/cgp-55845-hydrochloride.html
https://www.benchchem.com/product/b1231313#cgp55845-supplier-and-purchasing-information
https://www.benchchem.com/product/b1231313#cgp55845-supplier-and-purchasing-information
https://www.benchchem.com/product/b1231313#cgp55845-supplier-and-purchasing-information
https://www.benchchem.com/product/b1231313#cgp55845-supplier-and-purchasing-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1231313?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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